Cas no 6484-24-8 (4-chloro-2-methyl-quinazoline)

• Product Name: 4-chloro-2-methyl-quinazoline
• CAS No: 6484-24-8
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD05666292
• CID: 499608
• PubChem ID: 2785421
• Update Time: 2025-05-26

4-chloro-2-methyl-quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylquinazoline
• Quinazoline, 4-chloro-2-methyl-
• 2-Methyl-4-chloroquinazoline
• 4-chloro-2-methyl-quinazoline
• Quinazoline,4-chloro-2-methyl-
• HAAZMOAXEMIBAJ-UHFFFAOYSA-N
• BCP27389
• RP23994
• HP23043
• RP23996
• ST2411289
• 4-Chloro-2-methyl-quinazoline, AldrichCPR
• AB0028210
• AM20040954
• X0260
• MFCD05666292
• Z147652340
• AKOS005145977
• CS-W022143
• BP-11973
• A15731
• SY027248
• Cyclohexylaminehydrochloride
• SCHEMBL856788
• FT-0646430
• 6484-24-8
• DTXSID70382906
• EN300-23231
• J-514974
• AS-18674

• MDL： MFCD05666292
• Inchi： 1S/C9H7ClN2/c1-6-11-8-5-3-2-4-7(8)9(10)12-6/h2-5H,1H3
• InChI Key： HAAZMOAXEMIBAJ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=CC2=NC(C)=N1

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 211.2℃ at 760 mmHg
• PSA: 25.78000
• LogP: 2.59160

Additional information on 4-chloro-2-methyl-quinazoline

Comprehensive Overview of 4-Chloro-2-methyl-quinazoline (CAS No. 6484-24-8): Properties, Applications, and Industry Insights

4-Chloro-2-methyl-quinazoline (CAS 6484-24-8) is a heterocyclic organic compound belonging to the quinazoline family, a class of nitrogen-containing bicyclic structures widely studied for their diverse chemical and pharmacological properties. This compound features a chlorine atom at the 4-position and a methyl group at the 2-position of the quinazoline core, which significantly influences its reactivity and utility in synthetic chemistry. With a molecular formula of C₉H₇ClN₂, it serves as a versatile intermediate in pharmaceuticals, agrochemicals, and material science.

The growing interest in 4-chloro-2-methyl-quinazoline is evident from its frequent mentions in academic literature and patent filings. Researchers often search for "synthesis of 4-chloro-2-methyl-quinazoline" or "CAS 6484-24-8 applications," reflecting its relevance in drug discovery and fine chemical manufacturing. Its structural motif is particularly valuable for constructing quinazoline-based inhibitors, which are pivotal in targeting enzymes like tyrosine kinases—a hot topic in oncology research.

From a synthetic perspective, 4-chloro-2-methyl-quinazoline is typically prepared via cyclization reactions of anthranilic acid derivatives or halogenation of preformed quinazoline scaffolds. The chlorine atom at the 4-position allows for nucleophilic substitution, enabling the introduction of amines, alkoxides, or other functional groups—an attribute frequently exploited in medicinal chemistry. Recent trends highlight its role in developing "small-molecule probes" for biological studies, aligning with the demand for targeted therapeutics.

In the pharmaceutical sector, derivatives of 4-chloro-2-methyl-quinazoline have been investigated for their potential as anticancer agents, antimicrobial compounds, and central nervous system (CNS) modulators. For instance, modifications to the quinazoline core are often explored to enhance binding affinity to specific protein targets, a strategy gaining traction in personalized medicine. Searches like "quinazoline derivatives in drug design" or "CAS 6484-24-8 solubility" underscore its practical importance in formulation development.

Beyond life sciences, 4-chloro-2-methyl-quinazoline finds niche applications in material science, particularly in the synthesis of organic semiconductors and photoactive materials. Its conjugated system and ability to form coordination complexes make it a candidate for optoelectronic devices, resonating with the surge in renewable energy research. Queries such as "quinazoline-based materials for OLEDs" reflect this interdisciplinary appeal.

Regulatory and safety profiles of 4-chloro-2-methyl-quinazoline are also a focal point, with users often seeking "CAS 6484-24-8 safety data" or "handling precautions for chlorinated quinazolines." While not classified as hazardous under standard guidelines, proper lab practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended during handling.

In summary, 4-chloro-2-methyl-quinazoline (CAS 6484-24-8) exemplifies the intersection of chemistry and innovation. Its adaptability in drug design, material science, and beyond positions it as a compound of enduring interest. As research advances, its role in addressing challenges like drug resistance and sustainable technology will likely expand, further cementing its status in the scientific community.